Cas no 2229624-05-7 (2-bromo-3,4-dimethoxybenzene-1-carboximidamide)

• Product Name: 2-bromo-3,4-dimethoxybenzene-1-carboximidamide
• CAS No: 2229624-05-7
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 6299644
• PubChem ID: 145710743
• Update Time: 2025-05-19

2-bromo-3,4-dimethoxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3,4-dimethoxybenzene-1-carboximidamide
• 2-Bromo-3,4-dimethoxybenzimidamide
• EN300-1927315
• 2229624-05-7

• Inchi： 1S/C9H11BrN2O2/c1-13-6-4-3-5(9(11)12)7(10)8(6)14-2/h3-4H,1-2H3,(H3,11,12)
• InChI Key： NLHGZLBBKYSKSL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(=N)N)OC)OC

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-bromo-3,4-dimethoxybenzene-1-carboximidamide

2-Bromo-3,4-Dimethoxybenzene-1-Carboximidamide

The compound 2-bromo-3,4-dimethoxybenzene-1-carboximidamide (CAS No. 2229624-05-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, methoxy groups at the 3 and 4 positions, and a carboximidamide group at the 1-position of the benzene ring. The combination of these functional groups makes it a versatile building block for synthesizing advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 2-bromo-3,4-dimethoxybenzene-1-carboximidamide in drug discovery. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-tumor and anti-inflammatory agents. The presence of the bromine atom facilitates various substitution reactions, enabling the creation of diverse derivatives with enhanced pharmacological properties. Moreover, the methoxy groups at positions 3 and 4 contribute to the molecule's stability and solubility, making it an ideal candidate for further chemical modifications.

In addition to its pharmaceutical applications, 2-bromo-3,4-dimethoxybenzene-1-carboximidamide has shown promise in materials science. Its ability to undergo nucleophilic aromatic substitution reactions has been exploited in the synthesis of advanced polymers and coatings. The carboximidamide group plays a crucial role in these reactions by acting as a reactive site for polymerization. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit improved mechanical properties and thermal stability, making them suitable for high-performance applications.

The synthesis of 2-bromo-3,4-dimethoxybenzene-1-carboximidamide typically involves a multi-step process that begins with the bromination of a dimethoxybenzene derivative. The introduction of the carboximidamide group is achieved through a series of nucleophilic substitutions or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed more efficient synthetic routes that minimize waste and reduce production costs, making this compound more accessible for large-scale applications.

From an environmental perspective, 2-bromo-3,4-dimethoxybenzene-1-carboximidamide has been studied for its biodegradability and eco-friendly properties. Initial findings suggest that under specific conditions, this compound can undergo microbial degradation without releasing harmful byproducts. This makes it a potential candidate for sustainable chemical processes that align with green chemistry principles.

In conclusion, 2-bromo-3,4-dimethoxybenzene-1-carboximidamide (CAS No. 2229624-05-7) is a multifaceted compound with wide-ranging applications in chemistry and materials science. Its unique structure enables it to serve as a versatile building block for synthesizing advanced materials and bioactive compounds. With ongoing research focusing on its synthesis, applications, and environmental impact, this compound is poised to play an increasingly important role in both academic and industrial settings.